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Compound of Interest

Compound Name: 6-Bromohexyl 2-hexyldecanoate

Cat. No.: B15139780 Get Quote

An In-depth Technical Guide to 6-Bromohexyl 2-hexyldecanoate

This guide provides core technical specifications for 6-Bromohexyl 2-hexyldecanoate, a lipid

compound utilized in the development of lipid nanoparticles and other nanomaterials.[1][2] The

information is intended for researchers, scientists, and professionals in the field of drug

development and materials science.

Molecular Properties
The fundamental molecular characteristics of 6-Bromohexyl 2-hexyldecanoate are

summarized in the table below. These values are derived from theoretical calculations and

have been consistently reported across various chemical suppliers.

Property Value References

Chemical Formula C22H43BrO2 [1][2][3][4][5][6][7]

Molecular Weight ~419.49 g/mol [3][6]

Exact Mass 418.2446 u [3]

CAS Number 2644752-91-8 [1][2][3][4]
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6-Bromohexyl 2-hexyldecanoate is an ester composed of a 2-hexyldecanoic acid moiety and

a 6-bromohexanol moiety. The terminal bromide atom is a key functional group that allows for

further chemical modifications, making it a valuable component in the synthesis of more

complex lipid structures for applications such as lipid nanoparticle formation.[2][3]

6-Bromohexyl 2-hexyldecanoate

Key Functional Groups

2-Hexyldecanoic Acid Moiety

Ester Linkage

Carboxylic Acid

Hexyl Group Decyl Group

6-Bromohexanol Moiety

Alcohol

Bromohexyl Group

Click to download full resolution via product page

Caption: Logical relationship of the constituent parts of 6-Bromohexyl 2-hexyldecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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